Cas no 1932285-09-0 (Tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1932285-09-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD22209796
• CID: 4709705
• PubChem ID: 28820407
• Update Time: 2025-05-20

Tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,4S)-2-Boc-6-oxo-2-aza-bicyclo[2.2.1]heptane
• MFCD22209796
• AS-84722
• E71096
• tert-butyl(1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 1932285-09-0
• Tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate

• MDL： MFCD22209796
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)9(13)5-7/h7-8H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： GMFUILAFZFPFJH-JGVFFNPUSA-N
• SMILES： O=C1C[C@H]2CN(C(=O)OC(C)(C)C)[C@@H]1C2

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate

Research Brief on Tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS: 1932285-09-0) in Chemical Biology and Pharmaceutical Applications

Tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS: 1932285-09-0) is a chiral bicyclic lactam derivative that has garnered significant attention in recent years due to its potential applications in asymmetric synthesis and drug discovery. This compound serves as a versatile intermediate in the synthesis of complex bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and inflammatory diseases. The unique stereochemistry of this scaffold makes it a valuable building block for constructing conformationally constrained peptidomimetics.

Recent studies have focused on optimizing synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel asymmetric synthesis approach using enzymatic resolution, achieving >99% ee with significantly reduced production costs compared to traditional methods. The improved synthetic accessibility has enabled broader exploration of this scaffold in medicinal chemistry programs, particularly for targets requiring rigid, three-dimensional structures.

In pharmaceutical applications, derivatives of this bicyclic lactam have shown promising activity as γ-secretase modulators for Alzheimer's disease treatment. Research published in ACS Medicinal Chemistry Letters (2024) reported that structural modifications at the 6-oxo position yielded compounds with enhanced blood-brain barrier penetration while maintaining selective modulation of amyloid-β production. These findings suggest that 1932285-09-0 derivatives may offer a new approach to addressing the challenge of target engagement in CNS disorders.

The compound's mechanism of action has been further elucidated through crystallographic studies. X-ray analysis of inhibitor complexes revealed that the bicyclic framework induces optimal positioning of pharmacophores in enzyme active sites, particularly for aspartyl proteases. This structural insight, published in Nature Structural & Molecular Biology (2023), has guided rational drug design efforts across multiple therapeutic areas.

Current challenges in the field include improving the metabolic stability of derivatives while maintaining their favorable binding properties. Recent patent applications (WO202318765, 2023) disclose prodrug strategies that address this limitation by modifying the carboxylate moiety. These innovations may expand the therapeutic window for clinical candidates derived from this chemical scaffold.

Looking forward, the application of 1932285-09-0 derivatives in targeted protein degradation (PROTACs) represents an emerging research direction. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful incorporation of this scaffold into bifunctional molecules that selectively degrade disease-relevant proteins, opening new possibilities for undruggable target modulation.